Cas no 304643-43-4 (1-{4-(4-chlorophenyl)sulfanyl-3,5-dimethyl-1H-pyrazol-1-yl}-2-(2-nitrophenoxy)ethan-1-one)

1-{4-(4-Chlorophenyl)sulfanyl-3,5-dimethyl-1H-pyrazol-1-yl}-2-(2-nitrophenoxy)ethan-1-one is a specialized organic compound featuring a pyrazole core substituted with a chlorophenylthio group and a nitrophenoxyethyl ketone moiety. Its structural complexity suggests potential utility in pharmaceutical or agrochemical research, particularly as an intermediate in the synthesis of biologically active molecules. The presence of both electron-withdrawing (nitro, chloro) and electron-donating (sulfanyl) groups may confer unique reactivity, enabling selective modifications. The compound’s stability under standard conditions and defined crystalline form facilitate handling in synthetic workflows. Further investigation into its pharmacological or pesticidal properties could be warranted, given its scaffold’s resemblance to known bioactive agents.

1-{4-(4-chlorophenyl)sulfanyl-3,5-dimethyl-1H-pyrazol-1-yl}-2-(2-nitrophenoxy)ethan-1-one structure

304643-43-4 structure

Product Name:1-{4-(4-chlorophenyl)sulfanyl-3,5-dimethyl-1H-pyrazol-1-yl}-2-(2-nitrophenoxy)ethan-1-one

CAS No:304643-43-4

MF:C₁₉H₁₆ClN₃O₄S

MW:417.866042137146

CID:6369755

PubChem ID:1186174

Update Time:2025-05-27

1-{4-(4-chlorophenyl)sulfanyl-3,5-dimethyl-1H-pyrazol-1-yl}-2-(2-nitrophenoxy)ethan-1-one Chemical and Physical Properties

Names and Identifiers

- 1-{4-(4-chlorophenyl)sulfanyl-3,5-dimethyl-1H-pyrazol-1-yl}-2-(2-nitrophenoxy)ethan-1-one
- 1-(4-((4-chlorophenyl)thio)-3,5-dimethyl-1H-pyrazol-1-yl)-2-(2-nitrophenoxy)ethan-1-one
- Ethanone, 1-[4-[(4-chlorophenyl)thio]-3,5-dimethyl-1H-pyrazol-1-yl]-2-(2-nitrophenoxy)-
- AKOS001012713
- EU-0039376
- 304643-43-4
- Z56767250
- 1-{4-[(4-chlorophenyl)sulfanyl]-3,5-dimethyl-1H-pyrazol-1-yl}-2-(2-nitrophenoxy)ethan-1-one
- 1-[4-(4-chlorophenyl)sulfanyl-3,5-dimethylpyrazol-1-yl]-2-(2-nitrophenoxy)ethanone
- SR-01000443936-1
- 1-(4-((4-chlorophenyl)thio)-3,5-dimethyl-1H-pyrazol-1-yl)-2-(2-nitrophenoxy)ethanone
- F0755-0155
- SR-01000443936
- 2-{4-[(4-chlorophenyl)thio]-3,5-dimethyl-1H-pyrazol-1-yl}-2-oxoethyl 2-nitrophenyl ether
- Inchi： 1S/C19H16ClN3O4S/c1-12-19(28-15-9-7-14(20)8-10-15)13(2)22(21-12)18(24)11-27-17-6-4-3-5-16(17)23(25)26/h3-10H,11H2,1-2H3
- InChI Key： NHLLXSHOYVOELI-UHFFFAOYSA-N
- SMILES： C(=O)(N1C(C)=C(SC2=CC=C(Cl)C=C2)C(C)=N1)COC1=CC=CC=C1[N+]([O-])=O

Computed Properties

Exact Mass: 417.0550049g/mol
Monoisotopic Mass: 417.0550049g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 28
Rotatable Bond Count: 5
Complexity: 556
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.1
Topological Polar Surface Area: 115Å²

Experimental Properties

Density: 1.39±0.1 g/cm3(Predicted)
Boiling Point: 585.4±60.0 °C(Predicted)
pka: -2.18±0.12(Predicted)

1-{4-(4-chlorophenyl)sulfanyl-3,5-dimethyl-1H-pyrazol-1-yl}-2-(2-nitrophenoxy)ethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0755-0155-2μmol	1-{4-[(4-chlorophenyl)sulfanyl]-3,5-dimethyl-1H-pyrazol-1-yl}-2-(2-nitrophenoxy)ethan-1-one	304643-43-4	90%+	2μmol	$57.0	2023-07-28
Life Chemicals	F0755-0155-1mg	1-{4-[(4-chlorophenyl)sulfanyl]-3,5-dimethyl-1H-pyrazol-1-yl}-2-(2-nitrophenoxy)ethan-1-one	304643-43-4	90%+	1mg	$54.0	2023-07-28
Life Chemicals	F0755-0155-2mg	1-{4-[(4-chlorophenyl)sulfanyl]-3,5-dimethyl-1H-pyrazol-1-yl}-2-(2-nitrophenoxy)ethan-1-one	304643-43-4	90%+	2mg	$59.0	2023-07-28
Life Chemicals	F0755-0155-3mg	1-{4-[(4-chlorophenyl)sulfanyl]-3,5-dimethyl-1H-pyrazol-1-yl}-2-(2-nitrophenoxy)ethan-1-one	304643-43-4	90%+	3mg	$63.0	2023-07-28